Cas no 333311-14-1 (4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide)

• Product Name: 4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide
• CAS No: 333311-14-1
• MF: C₂₀H₂₁NO₃S
• MW: 355.450644254684
• CID: 6315506
• PubChem ID: 1073727
• Update Time: 2025-10-28

4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide
• 333311-14-1
• Oprea1_641521
• F1018-1594
• Z815140148
• AG-690/15438181
• 4-ethoxy-N-(2-phenylethyl)-1-naphthalenesulfonamide
• Oprea1_859770
• AKOS000599390
• SR-01000485437
• 4-ethoxy-N-phenethylnaphthalene-1-sulfonamide
• SR-01000485437-1

• Inchi： 1S/C20H21NO3S/c1-2-24-19-12-13-20(18-11-7-6-10-17(18)19)25(22,23)21-15-14-16-8-4-3-5-9-16/h3-13,21H,2,14-15H2,1H3
• InChI Key： PZHHASCWJIWVAX-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC=CC1=2)OCC)(NCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 355.12421471g/mol
• Monoisotopic Mass: 355.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 63.8Ų

Additional information on 4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide

4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide (CAS No. 333311-14-1): A Comprehensive Overview

4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide (CAS No. 333311-14-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide is a complex organic molecule with a molecular formula of C₂₀H₂₃NO₃S and a molecular weight of 357.46 g/mol. The compound features a naphthalene core substituted with an ethoxy group at the 4-position and a sulfonamide moiety linked to the 1-position. The sulfonamide group is further functionalized with a 2-phenylethyl substituent, contributing to its unique chemical and biological properties.

The presence of the naphthalene ring provides the molecule with aromatic stability, while the ethoxy and sulfonamide groups introduce polarity and hydrogen bonding capabilities. These structural features collectively influence the compound's solubility, stability, and reactivity in various solvents and biological environments.

Synthesis Methods

The synthesis of 4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide involves several well-established organic chemistry techniques. One common approach is the reaction of 4-ethoxynaphthalene with sulfonyl chloride in the presence of a base, followed by nucleophilic substitution with 2-phenylethylamine. This multi-step process requires careful control of reaction conditions to ensure high yield and purity of the final product.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for this compound. For example, researchers have explored the use of catalytic systems and microwave-assisted reactions to enhance reaction efficiency and reduce waste generation.

Biological Activities

4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide has been extensively studied for its biological activities, particularly in the context of pharmacological applications. One of its most notable properties is its ability to act as a selective inhibitor of specific enzymes involved in cellular signaling pathways.

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, such as protein kinase C (PKC) and mitogen-activated protein kinases (MAPKs). These kinases play crucial roles in regulating cell proliferation, differentiation, and apoptosis. By modulating their activity, 4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide has shown potential in treating various diseases characterized by aberrant kinase activity, including cancer and inflammatory disorders.

Clinical Applications

The therapeutic potential of 4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide has been further explored in preclinical studies. Animal models have provided valuable insights into its pharmacokinetic properties and safety profile. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a drug candidate.

In addition to its anti-cancer properties, recent research has also highlighted the potential of this compound in neurodegenerative diseases. Studies have shown that it can protect neurons from oxidative stress-induced damage by modulating key signaling pathways involved in neuroprotection.

Current Research Trends

The ongoing research on 4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide continues to uncover new aspects of its biological activities and potential applications. For instance, recent studies have focused on optimizing its structure to enhance its potency and selectivity for specific targets. Computational methods such as molecular docking and molecular dynamics simulations have been employed to guide these optimization efforts.

Beyond its direct therapeutic applications, there is growing interest in using this compound as a tool for probing cellular signaling pathways. Its ability to selectively modulate specific kinases makes it a valuable reagent for understanding the complex regulatory networks that govern cellular processes.

Conclusion

In summary, 4-ethoxy-N-(2-phenylethyl)naphthalene-1-sulfonamide (CAS No. 333311-14-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to expand our understanding of this compound's properties and applications, paving the way for innovative treatments for various diseases.